Cas no 851719-13-6 (N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851719-13-6
• MF: C₂₃H₂₆FN₃O₃S
• MW: 443.534247875214
• CID: 6221605
• PubChem ID: 3287706
• Update Time: 2025-07-09

N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• SR-01000007775
• F0621-0616
• 851719-13-6
• N-{3-[1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[3-[2-(cyclohexanecarbonyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS024588194
• SR-01000007775-1
• N-(3-(1-(cyclohexanecarbonyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• Inchi： 1S/C23H26FN3O3S/c1-31(29,30)26-18-11-7-10-17(14-18)21-15-22(19-12-5-6-13-20(19)24)27(25-21)23(28)16-8-3-2-4-9-16/h5-7,10-14,16,22,26H,2-4,8-9,15H2,1H3
• InChI Key： FGEHRLPBCLHJCD-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C1CC(C2C=CC=CC=2F)N(C(C2CCCCC2)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 443.16789104g/mol
• Monoisotopic Mass: 443.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Compound CAS No 851719-13-6: N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

The compound with CAS No 851719-13-6, known as N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound is characterized by its complex structure, which includes a methanesulfonamide group, a cyclohexanecarbonyl moiety, and a pyrazole ring substituted with a 2-fluorophenyl group. The combination of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The pyrazole ring, a five-membered heterocyclic structure, is known for its ability to act as a scaffold for various bioactive molecules. In this compound, the pyrazole ring is further substituted with a cyclohexanecarbonyl group, which adds rigidity and potentially enhances the molecule's stability. The presence of the 2-fluorophenyl group introduces electronic effects that can modulate the compound's interaction with biological targets.

The methanesulfonamide group at the terminus of the molecule plays a crucial role in determining its pharmacokinetic properties. Methanesulfonamides are often used in drug design due to their ability to improve solubility and bioavailability. This feature makes the compound an attractive candidate for further exploration in drug discovery programs targeting various diseases, including cancer and inflammatory conditions.

Emerging research has focused on the synthesis and characterization of similar compounds to understand their mechanism of action better. For instance, studies have shown that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways. These findings suggest that N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide could serve as a lead compound for developing next-generation therapeutics.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving coupling agents and protecting groups. The construction of the pyrazole ring is often achieved via cyclization reactions, while the substitution patterns are carefully controlled to ensure high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the final product.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its bioactivity. Additionally, quantum chemical calculations have been used to predict its electronic properties and reactivity under different conditions.

As interest in this compound continues to grow, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical candidates. The integration of cutting-edge technologies, such as artificial intelligence-driven drug design and high-throughput screening, will undoubtedly play a pivotal role in unlocking its full potential.

In conclusion, N-{3-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No 851719-13-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a key player in the development of innovative therapeutic agents for treating various diseases.